2-Acetyl-6-amino-8-(2,5-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile 2-Acetyl-6-amino-8-(2,5-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name: Vulcanchem
CAS No.: 413576-59-7
VCID: VC0460018
InChI: InChI=1S/C22H21N5O3/c1-13(28)27-7-6-15-17(9-23)21(26)22(11-24,12-25)20(18(15)10-27)16-8-14(29-2)4-5-19(16)30-3/h4-6,8,18,20H,7,10,26H2,1-3H3/t18-,20+/m0/s1
SMILES: CC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC
Molecular Formula: C22H21N5O3
Molecular Weight: 403.4g/mol

2-Acetyl-6-amino-8-(2,5-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile

CAS No.: 413576-59-7

Main Products

VCID: VC0460018

Molecular Formula: C22H21N5O3

Molecular Weight: 403.4g/mol

2-Acetyl-6-amino-8-(2,5-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile - 413576-59-7

CAS No. 413576-59-7
Product Name 2-Acetyl-6-amino-8-(2,5-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Molecular Formula C22H21N5O3
Molecular Weight 403.4g/mol
IUPAC Name (8R,8aR)-2-acetyl-6-amino-8-(2,5-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Standard InChI InChI=1S/C22H21N5O3/c1-13(28)27-7-6-15-17(9-23)21(26)22(11-24,12-25)20(18(15)10-27)16-8-14(29-2)4-5-19(16)30-3/h4-6,8,18,20H,7,10,26H2,1-3H3/t18-,20+/m0/s1
Standard InChIKey XAPBDUQELSILHC-AZUAARDMSA-N
Isomeric SMILES CC(=O)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC
SMILES CC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC
Canonical SMILES CC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC
PubChem Compound 1086141
Last Modified Nov 11 2021
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